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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193 Get Quote

Introduction

Pyrene and its derivatives are a well-established class of polycyclic aromatic hydrocarbons

(PAHs) widely utilized as fluorescent probes in biological and chemical research.[1] Their utility

stems from a high fluorescence quantum yield, long fluorescence lifetime, and a unique

sensitivity of their emission spectra to the local microenvironment.[2][3] Specifically, pyrene can

exhibit both monomer emission, which is sensitive to solvent polarity, and excimer (excited-

state dimer) emission, which reports on the proximity of two pyrene molecules.[2][4]

1-Bromopyrene is a key synthetic intermediate used in the creation of more complex,

functional pyrene-based probes.[5][6] While it is primarily used as a building block for materials

in organic light-emitting diodes (OLEDs) and specialized sensors[5][7], its inherent

fluorescence and hydrophobicity suggest potential direct applications as a fluorescent probe in

biological research. The bromine atom can also serve as a handle for further functionalization

or influence its photophysical properties through the heavy-atom effect.[8]

These notes provide an overview of 1-Bromopyrene's properties, potential applications in

biological research, and generalized protocols to serve as a starting point for experimental

design.

Physicochemical and Photophysical Properties
The properties of 1-Bromopyrene make it a versatile tool in materials science and a potential

probe for biological systems. Its key characteristics are summarized below.
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Property Value References

CAS Number 1714-29-0 [9][10][11]

Molecular Formula C₁₆H₉Br [9][10]

Molecular Weight 281.15 g/mol [9][10]

Appearance White to yellow to tan powder [9]

Melting Point 102 - 105 °C [9][12][13]

Boiling Point 255 °C at 7 mmHg [7][9]

Purity ≥ 96-98% [9][13]

Solubility

Soluble in Chloroform; Slightly

soluble in DMSO and

Methanol

[7]

Storage

Store at room temperature

(10°C - 25°C), protected from

light in a well-closed container.

[7][10]

Potential Biological Applications
While primarily a synthetic precursor, the inherent properties of 1-Bromopyrene suggest its

utility in several areas of biological research.

Probing Hydrophobic Environments: Due to its hydrophobic pyrene core, 1-Bromopyrene is

expected to preferentially partition into nonpolar environments such as lipid droplets, cellular

membranes, and hydrophobic pockets within proteins.[2][8] Changes in the fine structure of

its monomer fluorescence emission can be used to report on the polarity of these

microenvironments.[2]

Cellular Imaging and Membrane Studies: The probe may intercalate into the lipid bilayers of

cellular membranes, enabling the study of membrane dynamics, integrity, and fluidity.[8]

Protein-Ligand Interaction Studies: Pyrene derivatives can be covalently attached to

proteins, often at sulfhydryl groups, to study protein conformation and conformational
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changes.[2] While 1-Bromopyrene itself is not reactive towards such groups, it serves as

the foundational molecule for creating derivatives that are. The principles of using pyrene

fluorescence to monitor protein interactions are well-established.[2][14][15]

DNA Interaction and Damage Studies: 1-Bromopyrene has been used in studies

investigating DNA damage and repair in human skin cells when exposed to UVA light.[12][16]

It has been shown to bind to DNA, potentially altering its conformation.[10]

Building Block for Targeted Probes: 1-Bromopyrene is a crucial starting material for

synthesizing more sophisticated probes.[5] Through cross-coupling reactions (e.g., Suzuki,

Sonogashira), the bromo-group can be replaced with specific recognition moieties to create

highly selective probes for metal ions (like Cu²⁺ or Al³⁺), anions, or other biomolecules.[5][6]

[17]

Logical Workflow for Developing a Targeted Probe
The primary application of 1-Bromopyrene is in the synthesis of functionalized probes. The

following diagram illustrates the general workflow for creating a targeted fluorescent sensor

starting from 1-Bromopyrene.
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Starting Material Synthesis

Final Product Application

1-Bromopyrene

Coupling Reaction
(e.g., Suzuki, Sonogashira)

Reacts with

Targeted Fluorescent Probe

Yields

Recognition Moiety
(e.g., for Cu²⁺, Al³⁺, etc.)

Fluorescence Signal Change
(e.g., Quenching, Enhancement)

Interacts with

Target Analyte
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1. Cell Culture
(on glass-bottom dish)

2. Prepare Probe Working Solution
(1-10 µM in medium)

3. Wash Cells
(with PBS or HBSS)

4. Incubate with Probe
(15-60 min at 37°C)

Add to cells

5. Wash to Remove Excess Probe
(2-3 times with PBS)

6. Add Imaging Buffer

7. Fluorescence Microscopy
(UV Excitation)

8. Image Analysis
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Enters

Altered Emission Spectrum
(Lower I₁/I₃ ratio)

Results in

Altered Emission Spectrum
(Higher I₁/I₃ ratio)

Results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

